Cas no 917809-02-0 (Pyrimidine, 4-[4-(3-fluorophenyl)-5-thiazolyl]-2-(methylsulfinyl)-)

Pyrimidine, 4-[4-(3-fluorophenyl)-5-thiazolyl]-2-(methylsulfinyl)- structure
917809-02-0 structure
Product Name:Pyrimidine, 4-[4-(3-fluorophenyl)-5-thiazolyl]-2-(methylsulfinyl)-
CAS No:917809-02-0
MF:C14H10FN3OS2
MW:319.377103328705
CID:784231
PubChem ID:69578470
Update Time:2025-04-19

Pyrimidine, 4-[4-(3-fluorophenyl)-5-thiazolyl]-2-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-[4-(3-fluorophenyl)-5-thiazolyl]-2-(methylsulfinyl)-
    • 4-(3-fluorophenyl)-5-(2-methylsulfinylpyrimidin-4-yl)-1,3-thiazole
    • 917809-02-0
    • 4-[4-(3-Fluorophenyl)-1,3-thiazol-5-yl]-2-(methanesulfinyl)pyrimidine
    • DTXSID60740935
    • SCHEMBL5815412
    • Inchi: 1S/C14H10FN3OS2/c1-21(19)14-16-6-5-11(18-14)13-12(17-8-20-13)9-3-2-4-10(15)7-9/h2-8H,1H3
    • InChI Key: ZBIQRBIROADPNA-UHFFFAOYSA-N
    • SMILES: S1C=NC(C2C=CC=C(C=2)F)=C1C1C=CN=C(N=1)S(C)=O

Computed Properties

  • Exact Mass: 319.02493246g/mol
  • Monoisotopic Mass: 319.02493246g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 103Ų
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